Cas no 333985-79-8 (1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid
• CAS No: 333985-79-8
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD03830325
• CID: 851942
• PubChem ID: 5076474
• Update Time: 2025-11-02

1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid
• 1-[(dimethylamino)carbonyl]-4-Piperidinecarboxylic acid
• 1-[(Dimethylamino)carbonyl]piperidine-4-carboxylic acid
• 1-(N,N-Dimethylcarbamoyl)-4-piperidine Carboxylic Acid
• 1-(N,N-dimethylcarbamoyl)piperidine-4-carboxylic acid
• 1-[(dimethylamino)carbonyl]piperidine-4-carboxylic acid(SALTDATA: FREE)
• EN300-37328
• SCHEMBL1256089
• 4-PIPERIDINECARBOXYLIC ACID, 1-[(DIMETHYLAMINO)CARBONYL]-
• STK501963
• DTXSID20408089
• AKOS005172279
• MB03000
• SY013246
• AC-23504
• AS-31729
• FRBBOXGMTKVHBW-UHFFFAOYSA-N
• MFCD03830325
• SR-01000102593
• CS-0451213
• 1-(dimethylcarbamoyl)piperidine-4-carboxylicacid
• DB-068817
• Z381042698
• SR-01000102593-1
• ALBB-009546
• 333985-79-8

• MDL： MFCD03830325
• Inchi： 1S/C9H16N2O3/c1-10(2)9(14)11-5-3-7(4-6-11)8(12)13/h7H,3-6H2,1-2H3,(H,12,13)
• InChI Key： FRBBOXGMTKVHBW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(N(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 200.11600
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.215
• Melting Point: NA
• Boiling Point: 378.0±35.0℃ at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.522
• PSA: 60.85000
• LogP: 0.40250

1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid

Comprehensive Guide to 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 333985-79-8): Properties, Applications, and Market Insights

1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 333985-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely recognized for its unique structural features, which make it a valuable intermediate in drug discovery and development. With the increasing demand for novel therapeutic agents, compounds like 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid are becoming essential tools for researchers aiming to develop next-generation medications.

The molecular structure of 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid includes a piperidine ring, a dimethylcarbamoyl group, and a carboxylic acid functionality. This combination of functional groups provides the compound with versatile reactivity, enabling its use in various synthetic pathways. Researchers often explore its potential as a building block for piperidine-based pharmaceuticals, which are known for their bioactivity in targeting neurological and metabolic disorders. The compound's CAS No. 333985-79-8 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most compelling applications of 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid is in the development of central nervous system (CNS) drugs. The piperidine moiety is a common feature in many CNS-active compounds, and the addition of the dimethylcarbamoyl group enhances its binding affinity to specific receptors. Recent studies have highlighted its role in synthesizing potential treatments for conditions such as Alzheimer's disease and Parkinson's disease, aligning with the growing public interest in neurodegenerative disorder therapies.

In addition to its pharmaceutical applications, 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid is also utilized in organic synthesis and medicinal chemistry. Its carboxylic acid group allows for easy derivatization, making it a versatile precursor for amides, esters, and other derivatives. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential for identifying lead compounds.

The market for piperidine derivatives like 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid is expanding, driven by the increasing demand for innovative drug candidates. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality intermediates to accelerate their R&D pipelines. As a result, suppliers of CAS No. 333985-79-8 are focusing on ensuring consistent purity and scalability to meet industry needs.

From a regulatory perspective, 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid is not classified as a hazardous substance, making it a safer alternative for laboratory use compared to more reactive compounds. This characteristic is particularly appealing to researchers who prioritize workplace safety and environmental sustainability. The compound's stability under standard conditions further enhances its practicality in both academic and industrial settings.

Recent advancements in AI-driven drug discovery have also spotlighted compounds like 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid. Machine learning algorithms are increasingly being used to predict the bioactivity of piperidine derivatives, reducing the time and cost associated with traditional screening methods. This trend aligns with the broader shift toward computational chemistry and in silico modeling, which are among the most searched topics in modern pharmaceutical research.

In summary, 1-(Dimethylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 333985-79-8) is a multifaceted compound with significant potential in drug development and synthetic chemistry. Its structural versatility, combined with its relevance to cutting-edge research areas, makes it a valuable asset for scientists and manufacturers alike. As the demand for novel therapeutic agents continues to rise, the importance of high-quality intermediates like this piperidine derivative will only grow.